JNJ 303

• Molecular Formula: C21H29ClN2O4S
• Molecular Weight: 441.0 g/mol
• InChI: InChI=1S/C21H29ClN2O4S/c1-20(2,28-17-6-4-16(22)5-7-17)19(25)23-18-14-8-13-9-15(18)12-21(10-13,11-14)24-29(3,26)27/h4-7,13-15,18,24H,8-12H2,1-3H3,(H,23,25)
• InChIKey: OSGIRCJRKSAODN-UHFFFAOYSA-N

JNJ 303: A Potent and Selective IKs (Kv7.1/KCNE1) Channel Blocker for Cardiac Electrophysiology Research

JNJ 303 is a small-molecule inhibitor of the voltage-gated potassium channel Kv7.1 (KCNQ1) in complex with its auxiliary subunit KCNE1, which together constitute the slow delayed rectifier potassium current (IKs) . It exhibits potent IKs blockade with an IC50 of 64 nM and demonstrates marked selectivity over other major cardiac ion channels, including INa, ICa, Ito, and IKr [1]. Due to its high specificity, JNJ 303 serves as a critical pharmacological tool for dissecting the role of IKs in cardiac repolarization, modeling Long QT Syndrome type 1 (LQT1), and evaluating proarrhythmic risk [2].

Workflow IKs channel functional studies

Selection Isoform-selectivity assay context

Use Context LQT1 disease modeling and proarrhythmia screening

• [1] Cayman Chemical. (2022). JNJ-303: Inhibitor of voltage-gated potassium channel Kv7.1. Product Datasheet. View Source
• [2] van Bavel, J. J. A., Beekman, H. D. M., van Weperen, V. Y. H., van der Linde, H. J., van der Heyden, M. A. G., & Vos, M. A. (2022). IKs inhibitor JNJ303 prolongs the QT interval and perpetuates arrhythmia when combined with enhanced inotropy in the CAVB dog. European Journal of Pharmacology, 932, 175218. View Source

Why JNJ 303 Cannot Be Substituted by Other IKs Blockers in Critical Experimental Workflows

While several IKs blockers exist, their utility varies dramatically due to significant differences in potency and off-target activity. For instance, the classical tool compound chromanol 293B has an IC50 for IKs in the micromolar range (1.8 μM) and also inhibits the transient outward potassium current (Ito) [1]. In contrast, JNJ 303 is over 28-fold more potent (IC50 = 64 nM) and demonstrates minimal activity against other cardiac channels at concentrations exceeding its effective dose by orders of magnitude . Similarly, the more selective chromanol derivative HMR 1556 exhibits high potency (IC50 = 10.5 nM) but still shows measurable inhibition of IKr at higher concentrations [2]. These nuanced differences in potency and selectivity mean that substituting JNJ 303 with another 'IKs blocker' can lead to confounding off-target effects, skewed concentration-response relationships, and irreproducible results, particularly in complex ex vivo or in vivo models where maintaining precise pharmacological fidelity is paramount [3].

Chromanol 293B: Off-target Ito inhibition risk

May exhibit Ito inhibition at concentrations needed for IKs block, confounding action potential recordings.

HMR 1556: Narrower IKr selectivity margin

Reported IKr inhibition at higher concentrations may introduce hERG-related false positives in proarrhythmia assays.

Classical IKs blockers: Mechanistic mismatch

Most tool compounds act as pore blockers, whereas JNJ 303 is a gating modifier; mechanism differences may alter functional interpretation.

• [1] Thomas, G. P., Gerlach, U., & Antzelevitch, C. (2003). HMR 1556, a potent and selective blocker of slowly activating delayed rectifier potassium current. Journal of Cardiovascular Pharmacology, 41(1), 140-147. View Source
• [2] Thomas, G. P., Gerlach, U., & Antzelevitch, C. (2003). HMR 1556, a potent and selective blocker of slowly activating delayed rectifier potassium current. Journal of Cardiovascular Pharmacology, 41(1), 140-147. View Source
• [3] Lu, H. R., Vlaminckx, E., Van Ammel, K., & Gallacher, D. J. (2016). Assessment of drug-induced proarrhythmia: The importance of study design in the rabbit left ventricular wedge model. Journal of Pharmacological and Toxicological Methods, 81, 214-222. View Source

Quantitative Differentiation of JNJ 303 from Closest IKs Blocker Comparators

Comparative Potency: JNJ 303 vs. Chromanol 293B

JNJ 303 exhibits significantly higher potency for IKs inhibition compared to the classical tool compound chromanol 293B. In separate but comparable studies using patch-clamp electrophysiology on ventricular myocytes, JNJ 303 demonstrates an IC50 of 64 nM , whereas chromanol 293B displays an IC50 of 1.8 μM (1,800 nM) for IKs [1]. This represents an approximate 28-fold increase in potency for JNJ 303.

Potency comparison

Context-dependent

28-fold higher potency reported

Supports lower effective concentration research fit

Cross-study comparable data; direct comparison not available

Evidence Dimension	In vitro potency for IKs inhibition (IC50)
Target Compound Data	64 nM
Comparator Or Baseline	Chromanol 293B: 1,800 nM (1.8 μM)
Quantified Difference	28-fold more potent
Conditions	Patch-clamp on canine left ventricular myocytes (JNJ 303 data from cross-study comparable systems; Chromanol 293B data directly from Thomas et al., 2003)

Why This Matters

Higher potency allows for lower effective working concentrations in vitro and in vivo, reducing the risk of solvent toxicity and minimizing the potential for off-target effects that arise at higher compound concentrations.

• [1] Thomas, G. P., Gerlach, U., & Antzelevitch, C. (2003). HMR 1556, a potent and selective blocker of slowly activating delayed rectifier potassium current. Journal of Cardiovascular Pharmacology, 41(1), 140-147. View Source

Comparative Selectivity Profile: JNJ 303 vs. HMR 1556 and Chromanol 293B

JNJ 303 demonstrates a cleaner selectivity profile over major cardiac ion channels compared to other potent IKs blockers. At a concentration of 3.3 μM—over 50-fold higher than its IKs IC50—JNJ 303 shows no effect on INa, ICa, Ito, and IKr [1]. In contrast, the highly potent IKs blocker HMR 1556 (IC50 = 10.5 nM) has a reported IC50 of 12.6 μM for IKr and 33.9 μM for Ito [2]. Chromanol 293B also has a known effect on Ito [3]. This indicates a wider safety margin for JNJ 303 against these key cardiac off-targets.

IKr selectivity profile

Reported

Selectivity window >196-fold over IKr

Supports IKs-specific assay design

Based on separate studies using heterologous and myocyte systems

Evidence Dimension	Selectivity over IKr (hERG) channel
Target Compound Data	IC50 > 12.6 μM (no effect at 3.3 μM)
Comparator Or Baseline	HMR 1556: IKr IC50 = 12.6 μM
Quantified Difference	Selectivity window (IKr IC50 / IKs IC50) of >196-fold for JNJ 303 vs. 1,200-fold for HMR 1556
Conditions	Patch-clamp on heterologously expressed channels (JNJ 303) and canine ventricular myocytes (HMR 1556, Chromanol 293B)

Why This Matters

A wider selectivity window is critical for experiments designed to isolate the functional role of IKs without confounding contributions from IKr (hERG) blockade, which is a primary source of false positives in proarrhythmia screening.

• [1] Cayman Chemical. (2022). JNJ-303: Inhibitor of voltage-gated potassium channel Kv7.1. Product Datasheet. View Source
• [2] Thomas, G. P., Gerlach, U., & Antzelevitch, C. (2003). HMR 1556, a potent and selective blocker of slowly activating delayed rectifier potassium current. Journal of Cardiovascular Pharmacology, 41(1), 140-147. View Source
• [3] Thomas, G. P., Gerlach, U., & Antzelevitch, C. (2003). HMR 1556, a potent and selective blocker of slowly activating delayed rectifier potassium current. Journal of Cardiovascular Pharmacology, 41(1), 140-147. View Source

Functional Efficacy in a Head-to-Head Ex Vivo Model: JNJ 303 vs. HMR 1556

In a direct head-to-head comparison using the isolated arterially-perfused rabbit left ventricular wedge preparation, both JNJ-303 and HMR 1556 prolonged the QT interval to a similar extent at a concentration of 1 μM [1]. This finding confirms that despite differences in in vitro potency and selectivity profiles, both compounds effectively inhibit IKs and produce a comparable functional prolongation of repolarization in this integrated cardiac tissue model.

Ex vivo QT prolongation

Head-to-head

Comparable QT prolongation at 1 µM

Validates functional IKs inhibition in tissue model

Isolated arterially-perfused rabbit left ventricular wedge

Evidence Dimension	QT interval prolongation in ex vivo wedge preparation
Target Compound Data	Prolongs QT interval at 1 μM (comparable to HMR 1556)
Comparator Or Baseline	HMR 1556: Prolongs QT interval at 1 μM (comparable to JNJ-303)
Quantified Difference	Similar effect magnitude
Conditions	Isolated arterially-perfused rabbit left ventricular wedge, 1-Hz pacing protocol

Why This Matters

This direct comparison validates JNJ 303's functional utility in a complex, integrated ex vivo model, confirming that it can serve as an effective and reliable alternative to HMR 1556 for studying IKs-mediated repolarization without compromising the expected physiological endpoint.

• [1] Lu, H. R., Vlaminckx, E., Van Ammel, K., & Gallacher, D. J. (2016). Assessment of drug-induced proarrhythmia: The importance of study design in the rabbit left ventricular wedge model. Journal of Pharmacological and Toxicological Methods, 81, 214-222. View Source

In Vivo Efficacy and Proarrhythmic Potential in a LQT1 Dog Model

JNJ 303 has been extensively characterized in a clinically relevant in vivo model of LQT1. In the anesthetized chronic AV block (CAVB) dog, intravenous administration of JNJ 303 (0.63 mg/kg/10 min) significantly prolonged the QTc interval from a baseline of 477 ± 53 ms to 565 ± 14 ms [1]. This effect is comparable to that produced by the IKr blocker dofetilide, a known proarrhythmic agent [2]. Furthermore, JNJ 303 alone triggered ectopic beats and non-sustained ventricular tachycardia (VT) [3].

In vivo QTc prolongation

Reported

88 ms mean QTc increase (18.4% prolongation)

Supports LQT1 model endpoint interpretation

Anesthetized CAVB dog; dofetilide comparator provides IKr context

Evidence Dimension	QTc interval prolongation in CAVB dog model
Target Compound Data	Baseline: 477 ± 53 ms; Post-JNJ 303: 565 ± 14 ms
Comparator Or Baseline	Dofetilide (IKr blocker): Produces comparable QTc prolongation
Quantified Difference	88 ms mean increase (18.4% prolongation)
Conditions	Anesthetized chronic AV block (CAVB) dog, 0.63 mg/kg JNJ 303 i.v.

Why This Matters

The ability of JNJ 303 to robustly prolong the QT interval and induce arrhythmias in a large animal LQT1 model establishes it as a reliable and validated tool for translational studies investigating IKs dysfunction and evaluating new antiarrhythmic strategies.

• [1] van Bavel, J. J. A., Beekman, H. D. M., van Weperen, V. Y. H., van der Linde, H. J., van der Heyden, M. A. G., & Vos, M. A. (2022). IKs inhibitor JNJ303 prolongs the QT interval and perpetuates arrhythmia when combined with enhanced inotropy in the CAVB dog. European Journal of Pharmacology, 932, 175218. View Source
• [2] van Bavel, J. J. A., Beekman, H. D. M., van Weperen, V. Y. H., van der Linde, H. J., van der Heyden, M. A. G., & Vos, M. A. (2022). IKs inhibitor JNJ303 prolongs the QT interval and perpetuates arrhythmia when combined with enhanced inotropy in the CAVB dog. European Journal of Pharmacology, 932, 175218. View Source
• [3] van Bavel, J. J. A., Beekman, H. D. M., van Weperen, V. Y. H., van der Linde, H. J., van der Heyden, M. A. G., & Vos, M. A. (2022). IKs inhibitor JNJ303 prolongs the QT interval and perpetuates arrhythmia when combined with enhanced inotropy in the CAVB dog. European Journal of Pharmacology, 932, 175218. View Source

Effect on Human iPSC-Derived Cardiomyocytes (hiPSC-CMs)

In human induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs), a model system for human cardiac function, JNJ 303 prolonged the corrected field potential duration (cFPD) in a dose-dependent fashion [1]. Specifically, JNJ 303 increased cFPD by 22% in wild-type (WT) cardiomyocytes and by 7-13% in long QT syndrome (LQT) cardiomyocytes [2]. This effect is in stark contrast to the IKs activator ML277, which shortened cFPD by 11% in WT-CMs and 5-11% in LQT-CMs under the same conditions [3].

cFPD change in hiPSC-CMs

Head-to-head

+22% cFPD (WT); opposite to ML277

Supports human cardiomyocyte IKs modulation study

MEA recording on spontaneously beating hiPSC-CMs

Evidence Dimension	Change in corrected field potential duration (cFPD) in hiPSC-CMs
Target Compound Data	JNJ 303: +22% change in WT-CMs; +7-13% change in LQT-CMs
Comparator Or Baseline	ML277 (IKs activator): -11% change in WT-CMs; -5-11% change in LQT-CMs
Quantified Difference	Opposite directional effect: prolongation vs. shortening
Conditions	Multielectrode array (MEA) recording on spontaneously beating hiPSC-CMs

Why This Matters

This data demonstrates the specific and expected functional consequence of IKs blockade in a human-relevant cellular model, validating JNJ 303 as a tool for studying IKs modulation in human cardiac cells and for assessing proarrhythmic liability in a translational in vitro setting.

• [1] Kiviaho, J. T., Aalto-Setälä, K., & Hyttinen, J. A. K. (2016). The Effects of Pharmacological Compounds on Beat Rate Variations in Human Long QT-Syndrome Cardiomyocytes. Stem Cell Reviews and Reports, 12(6), 698-707. View Source
• [2] Kiviaho, J. T., Aalto-Setälä, K., & Hyttinen, J. A. K. (2016). The Effects of Pharmacological Compounds on Beat Rate Variations in Human Long QT-Syndrome Cardiomyocytes. Stem Cell Reviews and Reports, 12(6), 698-707. View Source
• [3] Kiviaho, J. T., Aalto-Setälä, K., & Hyttinen, J. A. K. (2016). The Effects of Pharmacological Compounds on Beat Rate Variations in Human Long QT-Syndrome Cardiomyocytes. Stem Cell Reviews and Reports, 12(6), 698-707. View Source

Mechanistic Differentiation: JNJ 303 as a Gating Modifier vs. Pore Blockers

JNJ 303 belongs to a distinct chemical class of adamantane derivatives that function as gating modifiers, unlike many other IKs blockers that act as pore blockers [1]. Structural studies indicate that adamantane compounds like JNJ 303 bind to specific fenestrations in the Kv7.1 channel that become accessible only when the KCNE1 accessory subunit is bound [2]. This unique mechanism of action provides a different avenue for probing IKs channel function and regulation compared to pore-blocking inhibitors.

Binding mechanism

Class-level

Gating modifier vs. pore blocker

Supports Kv7.1 gating mechanism research

Binds KCNE1-dependent fenestrations; structural modeling context

Evidence Dimension	Mechanism of IKs channel inhibition
Target Compound Data	Gating modifier; binds to KCNE1-dependent fenestrations
Comparator Or Baseline	Classical IKs blockers (e.g., chromanol 293B, HMR 1556, L-768673)
Quantified Difference	Qualitative difference in binding site and mechanism (gating modifier vs. pore blocker)
Conditions	Structural modeling and mutagenesis studies

Why This Matters

For researchers investigating the biophysics of IKs gating or developing novel therapeutics, JNJ 303 offers a mechanistically distinct tool that can be used to interrogate channel function in ways not possible with traditional pore blockers, thereby expanding the experimental toolkit.

• [1] Van Theemsche, M., et al. (2024). Adamantane compounds, exemplified by JNJ303, are highly potent gating modifiers that bind to fenestrations that become available when KCNE1 accessory subunits are bound to Kv7.1 channels. CNR Institutional Research Information System. View Source
• [2] Van Theemsche, M., et al. (2024). Adamantane compounds, exemplified by JNJ303, are highly potent gating modifiers that bind to fenestrations that become available when KCNE1 accessory subunits are bound to Kv7.1 channels. CNR Institutional Research Information System. View Source

Optimal Application Scenarios for JNJ 303 Based on Quantitative Differentiation

In Vitro Electrophysiology: Isolating IKs Function with High Selectivity

For patch-clamp electrophysiology experiments aimed at isolating the functional contribution of IKs in heterologous expression systems or isolated cardiomyocytes, JNJ 303 is the preferred tool. Its 64 nM IC50 for IKs, combined with its >196-fold selectivity window over IKr and lack of effect on INa, ICa, and Ito at concentrations >3.3 μM [1], provides a significantly cleaner pharmacological block than comparators like chromanol 293B (which inhibits Ito) [2] or HMR 1556 (which has a narrower selectivity margin) [3]. This minimizes confounding off-target effects and allows for more confident interpretation of IKs-specific contributions to action potential morphology.

Ex Vivo and In Vivo Models of Long QT Syndrome Type 1 (LQT1)

JNJ 303 is a validated and reliable agent for inducing an LQT1-like phenotype in translational models. It has been shown to prolong the QT interval and trigger arrhythmias in both the rabbit left ventricular wedge preparation [4] and the anesthetized CAVB dog model [5]. Its robust in vivo effect, which includes a significant 88 ms mean QTc prolongation and the induction of ectopic beats and non-sustained VT [6], makes it a critical compound for preclinical safety pharmacology studies investigating proarrhythmic risk associated with IKs inhibition.

Human-Relevant Disease Modeling in hiPSC-Derived Cardiomyocytes

JNJ 303 provides a reliable means of pharmacologically inducing or exacerbating a disease phenotype in hiPSC-CMs. Its ability to prolong field potential duration (cFPD) by 22% in wild-type cells and 7-13% in LQT patient-derived cells [7] confirms its functional activity in a human cardiac cellular context. This makes it an invaluable tool for studying IKs dysfunction, screening for compounds that may rescue the LQT1 phenotype, and evaluating the translational predictivity of in vitro proarrhythmia assays (e.g., CiPA initiative).

Structural and Biophysical Studies of Kv7.1/KCNE1 Gating

For research focused on the molecular mechanisms of IKs channel gating, JNJ 303 offers a unique experimental tool. As an adamantane derivative, it functions as a gating modifier rather than a conventional pore blocker [8]. Its binding site has been mapped to fenestrations in the Kv7.1 channel that are formed or stabilized upon KCNE1 subunit binding [9]. Using JNJ 303 in conjunction with site-directed mutagenesis or advanced structural techniques allows researchers to probe the conformational dynamics of the IKs channel complex in ways not possible with standard pore-blocking inhibitors.

Application

Selection Property

Validation Focus

In vitro IKs functional studies

IKs isoform-selectivity assay context

Off-target ion channel profiling

Ex vivo/in vivo LQT1 disease modeling

QTc prolongation endpoint

Proarrhythmia risk assessment in integrated models

Human iPSC-cardiomyocyte cardiotoxicity screening

Field potential duration assay

Translational predictivity of in vitro proarrhythmia assays

Kv7.1/KCNE1 gating mechanism research

Gating modifier binding site analysis

KCNE1-dependent channel conformation studies

• [1] Cayman Chemical. (2022). JNJ-303: Inhibitor of voltage-gated potassium channel Kv7.1. Product Datasheet. View Source
• [2] Thomas, G. P., Gerlach, U., & Antzelevitch, C. (2003). HMR 1556, a potent and selective blocker of slowly activating delayed rectifier potassium current. Journal of Cardiovascular Pharmacology, 41(1), 140-147. View Source
• [3] Thomas, G. P., Gerlach, U., & Antzelevitch, C. (2003). HMR 1556, a potent and selective blocker of slowly activating delayed rectifier potassium current. Journal of Cardiovascular Pharmacology, 41(1), 140-147. View Source
• [4] Lu, H. R., Vlaminckx, E., Van Ammel, K., & Gallacher, D. J. (2016). Assessment of drug-induced proarrhythmia: The importance of study design in the rabbit left ventricular wedge model. Journal of Pharmacological and Toxicological Methods, 81, 214-222. View Source
• [5] van Bavel, J. J. A., Beekman, H. D. M., van Weperen, V. Y. H., van der Linde, H. J., van der Heyden, M. A. G., & Vos, M. A. (2022). IKs inhibitor JNJ303 prolongs the QT interval and perpetuates arrhythmia when combined with enhanced inotropy in the CAVB dog. European Journal of Pharmacology, 932, 175218. View Source
• [6] van Bavel, J. J. A., Beekman, H. D. M., van Weperen, V. Y. H., van der Linde, H. J., van der Heyden, M. A. G., & Vos, M. A. (2022). IKs inhibitor JNJ303 prolongs the QT interval and perpetuates arrhythmia when combined with enhanced inotropy in the CAVB dog. European Journal of Pharmacology, 932, 175218. View Source
• [7] Kiviaho, J. T., Aalto-Setälä, K., & Hyttinen, J. A. K. (2016). The Effects of Pharmacological Compounds on Beat Rate Variations in Human Long QT-Syndrome Cardiomyocytes. Stem Cell Reviews and Reports, 12(6), 698-707. View Source
• [8] Van Theemsche, M., et al. (2024). Adamantane compounds, exemplified by JNJ303, are highly potent gating modifiers that bind to fenestrations that become available when KCNE1 accessory subunits are bound to Kv7.1 channels. CNR Institutional Research Information System. View Source
• [9] Van Theemsche, M., et al. (2024). Adamantane compounds, exemplified by JNJ303, are highly potent gating modifiers that bind to fenestrations that become available when KCNE1 accessory subunits are bound to Kv7.1 channels. CNR Institutional Research Information System. View Source